Cas no 2137540-50-0 (1-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid
• CAS No: 2137540-50-0
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6306222
• PubChem ID: 165495232
• Update Time: 2025-10-29

1-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid
• 2137540-50-0
• EN300-1140607

• Inchi： 1S/C11H17N3O2/c1-7-6-14(8(2)13-7)9-3-4-11(12,5-9)10(15)16/h6,9H,3-5,12H2,1-2H3,(H,15,16)
• InChI Key： JBSVEFQWGLLOLC-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C1)N1C=C(C)N=C1C)N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid

Comprehensive Analysis of 1-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid (CAS No. 2137540-50-0)

In the rapidly evolving field of medicinal chemistry and drug discovery, 1-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid (CAS No. 2137540-50-0) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazole and cyclopentane backbone, is gaining attention for its potential applications in pharmaceutical research, biochemical studies, and therapeutic development. Researchers are particularly intrigued by its structural features, which combine a carboxylic acid moiety with an amino group, offering versatile reactivity and interaction capabilities.

The compound's CAS number 2137540-50-0 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Its systematic name, 1-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid, highlights the presence of a 2,4-dimethylimidazole ring, a structural motif often associated with bioactive molecules. This specificity makes it a valuable candidate for exploring structure-activity relationships (SAR) in drug design, a topic frequently searched by professionals in pharmacology and medicinal chemistry.

Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in compounds like 1-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid. With the rise of machine learning models predicting molecular properties, researchers are leveraging tools such as molecular docking and quantitative structure-activity relationship (QSAR) analyses to evaluate its potential. These methodologies align with popular search queries like "how to predict drug efficacy using AI" or "best computational tools for SAR studies," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the compound's cyclopentane core offers opportunities for stereochemical modifications, a hot topic in asymmetric synthesis. The incorporation of a dimethylimidazole group introduces additional complexity, making it a challenging yet rewarding target for organic chemists. Discussions around "green chemistry approaches for heterocyclic synthesis" or "efficient routes to functionalized cyclopentanes" often cite such molecules as case studies, underscoring their educational and practical value.

In biochemical assays, 1-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid is being investigated for its potential interactions with enzymatic targets and receptors. Given the growing focus on personalized medicine and targeted therapies, this compound's ability to modulate specific biological pathways could position it as a key player in future therapeutic innovations. Searches related to "novel enzyme inhibitors" or "receptor-ligand binding studies" often intersect with research on such derivatives.

To conclude, 1-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid (CAS No. 2137540-50-0) represents a fascinating intersection of chemical complexity and biological potential. Its study not only advances fundamental knowledge in organic chemistry but also contributes to the broader goals of drug discovery and biomedical research. As the scientific community continues to explore its properties, this compound is poised to remain a subject of intense investigation and innovation.